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An In-depth Technical Guide on the Energy States and Transitions of Atomic Oxygen

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental energy states and

transitions of atomic oxygen, a species of critical importance in fields ranging from

atmospheric science and plasma physics to materials science and medicine. Understanding

the quantum mechanical properties of atomic oxygen is essential for leveraging its reactivity in

various applications, including sterilization, surface modification, and elucidating its role as a

reactive oxygen species (ROS) in biological systems.

Electronic Structure and Energy States
Atomic oxygen (O), with the atomic number 8, has an electron configuration of 1s²2s²2p⁴.[1]

The arrangement of the four electrons in the outer 2p orbital gives rise to several distinct

energy states, as described by Hund's rules. The ground state and the first two metastable

excited states are of particular significance in many chemical and physical processes.[2]

Ground State (³P): Following Hund's first rule, the ground state has the highest multiplicity.

The four 2p electrons are arranged to give a total spin (S) of 1, resulting in a triplet state

(2S+1=3). This state is further split by spin-orbit coupling into three fine-structure levels: ³P₂,

³P₁, and ³P₀, with J=2 being the lowest in energy.[3]

First Excited State (¹D): The next lowest energy configuration results in a singlet state (S=0)

with the term symbol ¹D. This is a metastable state, as radiative transition to the ground state

is forbidden by selection rules.[2]
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Second Excited State (¹S): The third low-lying state is also a singlet state (S=0), with the

term symbol ¹S. This state is also metastable.[2]

Quantitative Summary of Energy Levels
The energy levels of neutral atomic oxygen (O I) have been precisely determined through

spectroscopic methods. The following table summarizes the energies of the key low-lying

states.[3]

Configuration Term J
Energy Level
(cm⁻¹)

Energy Level
(eV)

2s²2p⁴ ³P 2 0.000 0.00000

2s²2p⁴ ³P 1 158.265 0.01962

2s²2p⁴ ³P 0 226.977 0.02814

2s²2p⁴ ¹D 2 15867.862 1.96737

2s²2p⁴ ¹S 0 33792.583 4.18974

2s²2p³(⁴S°)3s ³S° 1 76794.978 9.52111

2s²2p³(⁴S°)3p ³P 2,1,0 ~88631 ~10.988

2s²2p³(⁴S°)3d ³D° 3,2,1 ~97488 ~12.087

Data sourced from the NIST Atomic Spectra Database.[3]

Radiative Transitions
Transitions between the energy states of atomic oxygen result in the emission or absorption of

photons at specific wavelengths. These transitions can be either "allowed" or "forbidden" based

on quantum mechanical selection rules.[4] Forbidden transitions have a much lower probability

of occurring but are responsible for prominent atmospheric phenomena like the airglow.

Selection Rules for Electric Dipole Transitions:

Change in parity (configuration): Required
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ΔJ = 0, ±1 (but J=0 to J=0 is forbidden)

ΔL = 0, ±1 (but L=0 to L=0 is forbidden)

ΔS = 0 (Spin-forbidden transitions are much weaker)[5][6]

Key Radiative Transitions
The following table summarizes important radiative transitions for atomic oxygen, including

the famous auroral green and red lines.

Transition
Wavelength
(nm)

Einstein A
Coefficient
(s⁻¹)

Type Description

¹S₀ → ¹D₂ 557.7339 1.35 Forbidden
Auroral Green

Line

¹D₂ → ³P₂ 630.0304 6.90 x 10⁻³ Forbidden Auroral Red Line

¹D₂ → ³P₁ 636.3776 2.21 x 10⁻³ Forbidden Auroral Red Line

³S°₁ → ³P₂,₁,₀

130.2168,

130.4858,

130.6029

3.43 x 10⁸ Allowed
VUV Resonance

Lines

³P₂,₁,₀ → ³S°₁

844.625,

844.636,

844.676

3.22 x 10⁷ Allowed
Near-Infrared

Triplet

³D°₃,₂,₁ → ³P₂,₁,₀
1128.6, 1128.7,

1129.5
~1.5 x 10⁸ Allowed VUV Lines

Data sourced from the NIST Atomic Spectra Database.[7]

Grotrian Diagram of Atomic Oxygen
The following diagram illustrates the primary energy levels and some of the key radiative

transitions in neutral atomic oxygen.
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Caption: Grotrian diagram for neutral atomic oxygen (O I).

Non-Radiative Transitions: Collisional Quenching
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In addition to spontaneous emission, excited states of atomic oxygen can be deactivated

through collisions with other atoms or molecules. This process, known as collisional quenching,

is a non-radiative pathway that plays a significant role in environments with higher gas

densities, such as atmospheric pressure plasmas or biological systems.[8] The rate of

quenching depends on the specific quenching partner, the temperature, and the pressure. For

example, the ¹D state is efficiently quenched by N₂ and O₂, which is a critical process in

atmospheric chemistry.[9]

Experimental Protocols for Characterization
Several advanced spectroscopic techniques are employed to study the energy states and

transitions of atomic oxygen, enabling the measurement of species concentration,

temperature, and transition dynamics.

Protocol: Two-Photon Absorption Laser-Induced
Fluorescence (TALIF)
TALIF is a highly sensitive and non-intrusive laser-based diagnostic technique used to measure

the absolute density of ground-state atomic oxygen.[10]

I. Principle: Ground state oxygen atoms (2p⁴ ³P) are excited to a higher energy state (e.g., 3p

³P) by the simultaneous absorption of two photons at a specific UV wavelength (around 226

nm). This two-photon excitation is necessary because the single-photon transition lies in the

vacuum ultraviolet (VUV) range, which is strongly absorbed by air.[11] The excited atoms then

relax to a lower state (3s ³S°), emitting fluorescence at a different wavelength (around 845 nm),

which is detected. The intensity of this fluorescence is proportional to the ground-state atom

density.

II. Experimental Workflow:
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Caption: Experimental workflow for TALIF measurements of atomic oxygen.
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III. Methodology:

Laser System: A pulsed Nd:YAG laser is used to pump a tunable dye laser, generating light

at approximately 570 nm.

UV Generation: The dye laser output is passed through a series of nonlinear crystals (e.g.,

BBO) to double and mix the frequency, producing tunable UV laser pulses at ~226 nm.[2]

Beam Delivery: The UV laser beam is focused into the measurement volume (e.g., a plasma

chamber) where atomic oxygen is present.

Fluorescence Collection: The resulting fluorescence at 845 nm is collected at a 90-degree

angle to the laser beam path using a lens system.

Detection: An appropriate optical filter is used to isolate the 845 nm fluorescence from

scattered laser light and other background emissions. The filtered light is detected by a

photomultiplier tube (PMT) for point measurements or an intensified CCD (ICCD) camera for

2D imaging.

Calibration: To obtain absolute densities, the TALIF signal from oxygen is calibrated against

the TALIF signal from a known concentration of a noble gas, typically Xenon (Xe), which has

a similar two-photon excitation scheme.[12]

Protocol: VUV Absorption Spectroscopy
This technique directly measures the concentration of atomic oxygen by quantifying its

absorption of VUV light, typically at the 130 nm resonance triplet.

I. Principle: According to the Beer-Lambert law, the amount of light absorbed as it passes

through a medium is proportional to the concentration of the absorbing species and the path

length. By measuring the incident and transmitted intensity of VUV light at a wavelength

corresponding to an atomic oxygen transition, the absolute number density can be

determined.[13]

II. Methodology:
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VUV Source: A stable source of VUV radiation, such as an oxygen resonance lamp or an

inductively coupled plasma (ICP) source, is used to generate the 130 nm emission lines.[14]

Measurement Path: The VUV light is collimated and directed through the experimental

chamber containing the atomic oxygen.

Wavelength Selection: A VUV monochromator or spectrometer is used to select the specific

transition wavelength and measure its intensity.

Detection: A VUV-sensitive detector, such as a channeltron or a CsI photodiode, measures

the transmitted light intensity.

Analysis: The absorbance is calculated from the ratio of the transmitted intensity with and

without atomic oxygen present. The number density is then derived using the known

absorption cross-section for the transition.

Role in Biological Signaling
While atomic oxygen itself is extremely reactive and short-lived in biological environments, it is

a key component of the broader family of Reactive Oxygen Species (ROS). ROS, including

superoxide (O₂⁻), hydrogen peroxide (H₂O₂), and the hydroxyl radical (•OH), are no longer

viewed solely as agents of oxidative damage but as critical second messengers in a multitude

of cellular signaling pathways. They are generated through normal metabolic processes,

particularly in the mitochondria, and by dedicated enzymes like NADPH oxidases.

ROS can modulate cellular processes by reversibly oxidizing specific amino acid residues

(primarily cysteine) in proteins such as kinases, phosphatases, and transcription factors. This

redox signaling is crucial for regulating cell proliferation, immunity, and apoptosis. An imbalance

leading to excessive ROS production results in oxidative stress, a condition implicated in

numerous pathologies, making the study of oxygen-centered species highly relevant to drug

development.

ROS Signaling Cascade
The following diagram illustrates a simplified pathway where an extracellular stimulus leads to

ROS production and downstream signaling.
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Caption: Simplified ROS signaling pathway via NADPH Oxidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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